Nitrilotriacetic acid disodium salt
Cat. No. B1670764
M. Wt: 235.1 g/mol
InChI Key: RHPXYIKALIRNFA-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Patent
US05861531
Procedure details
The process of claim 1 wherein the NTA powder is trisodiumnitrilotriacetate powder and the total amount of sulfuric acid added is sufficient to provide disodiumnitrilotriacetate.
Identifiers
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REACTION_CXSMILES
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[N:1]([CH2:10][C:11]([O-:13])=[O:12])([CH2:6][C:7]([O-:9])=[O:8])[CH2:2][C:3]([O-:5])=[O:4].[Na+:14].[Na+].[Na+].S(=O)(=O)(O)O>>[N:1]([CH2:2][C:3]([O-:5])=[O:4])([CH2:6][C:7]([O-:9])=[O:8])[CH2:10][C:11]([OH:13])=[O:12].[Na+:14].[Na+:14] |f:0.1.2.3,5.6.7|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(CC(=O)[O-])(CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Na+]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N(CC(=O)O)(CC(=O)[O-])CC(=O)[O-].[Na+].[Na+]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
